Cas no 104715-57-3 (2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (2E)-)

2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (2E)- structure
104715-57-3 structure
Product Name:2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (2E)-
CAS No:104715-57-3
MF:C9H11N5O
MW:205.216540575027
CID:164102
PubChem ID:6439007
Update Time:2025-04-19

2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (2E)-
    • 2-Buten-1-ol, 4-(6-amino-9H-purin-9-yl)-, (E)-
    • 4-(6-aminopurin-9-yl)but-2-en-1-ol
    • 9-(trans-4-hydroxy-2-buten-1-yl)adenine
    • ACMC-1BSN4
    • AG-D-17309
    • CTK4A3253
    • 9-(4-hydroxy-2-buten-1-yl)adenine
    • 4-(6-Amino-purin-9-yl)-but-2-en-1-ol
    • BDBM50011180
    • CHEMBL49917
    • (E)-4-(6-aminopurin-9-yl)but-2-en-1-ol
    • 2-Buten-1-ol, 4-(6-amino-9H-purin-9-yl)-, (2E)-
    • 104715-57-3
    • Inchi： 1S/C9H11N5O/c10-8-7-9(12-5-11-8)14(6-13-7)3-1-2-4-15/h1-2,5-6,15H,3-4H2,(H2,10,11,12)/b2-1+
    • InChI Key： DYLIWHYUXAJDOJ-OWOJBTEDSA-N
    • SMILES： OC/C=C/CN1C=NC2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 205.09600
  • Monoisotopic Mass: 205.09636
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 89.8

Experimental Properties

  • Density: 1.47
  • Boiling Point: 487.5°Cat760mmHg
  • Flash Point: 248.6°C
  • Refractive Index: 1.715
  • PSA: 89.85000
  • LogP: 0.53820

2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (2E)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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